Cas no 771580-36-0 ((4-methylnaphthalen-1-yl)methanamine)

• Product Name: (4-methylnaphthalen-1-yl)methanamine
• CAS No: 771580-36-0
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• MDL: MFCD06212809
• CID: 551697
• PubChem ID: 53404372
• Update Time: 2025-04-19

(4-methylnaphthalen-1-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenemethanamine,4-methyl-
• (4-methylnaphthalen-1-yl)methanamine
• 4-Methylnaphthalen-1-ylmethylamine
• RARECHEM AL BW 0703
• EN300-253126
• 771580-36-0
• SCHEMBL3914647
• DTXSID60695375
• 1-(4-Methylnaphthalen-1-yl)methanamine
• AKOS006293799

• MDL： MFCD06212809
• Inchi： 1S/C12H13N/c1-9-6-7-10(8-13)12-5-3-2-4-11(9)12/h2-7H,8,13H2,1H3
• InChI Key： NCDLIEZHVXCBMD-UHFFFAOYSA-N
• SMILES： NCC1C=CC(C)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 171.105
• Monoisotopic Mass: 171.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 317.5±11.0 °C at 760 mmHg
• Flash Point: 155.4±11.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-methylnaphthalen-1-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes